Cas no 911705-42-5 (6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one)

6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one is a versatile benzoxazinone derivative with a reactive bromomethyl group at the 6-position, making it a valuable intermediate in organic synthesis and medicinal chemistry. The compound features a 3-methoxypropyl substituent at the 4-position, enhancing its solubility and stability in various reaction conditions. Its benzoxazinone core provides a rigid scaffold for designing bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory disorders. The bromomethyl group allows for further functionalization via nucleophilic substitution or cross-coupling reactions, enabling the introduction of diverse pharmacophores. This compound is particularly useful in the synthesis of heterocyclic compounds and as a building block for drug discovery programs.
6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one structure
911705-42-5 structure
Product Name:6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one
CAS No:911705-42-5
MF:C13H16BrNO3
MW:314.175043106079
MDL:MFCD11110649
CID:69448
PubChem ID:46835224
Update Time:2025-07-02

6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 6-(bromomethyl)-4-(3-methoxypropyl)-1,4-benzoxazin-3-one
    • 6-Bromomethyl-4-(3-methoxypropyl)-4H-benzo[1,4]oxazin-3-one
    • 6-Bromomethyl-4-(3-methoxy-propyl)-4H-benzo[1,4]oxazin-3-one
    • AKOS015852385
    • 6-(Bromomethyl)-4-(3-methoxypropyl)-2H-1,4-benzoxazin-3(4H)-one
    • DTXSID90676339
    • SCHEMBL927855
    • YYYPUGIQQUSTSA-UHFFFAOYSA-N
    • 6-(bromomethyl)-4-(3-methoxypropyl)-2h-benzo[1,4]oxazin-3(4h)-one
    • 911705-42-5
    • 6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one
    • MDL： MFCD11110649
    • Inchi： 1S/C13H16BrNO3/c1-17-6-2-5-15-11-7-10(8-14)3-4-12(11)18-9-13(15)16/h3-4,7H,2,5-6,8-9H2,1H3
    • InChI Key： YYYPUGIQQUSTSA-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC2=C(C=1)N(C(CO2)=O)CCCOC

Computed Properties

  • Exact Mass: 313.03100
  • Monoisotopic Mass: 313.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.42
  • Boiling Point: 501.604 °C at 760 mmHg
  • Flash Point: 501.604 °C at 760 mmHg
  • PSA: 38.77000
  • LogP: 2.40840

6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzob1,4oxazin-3(4H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019095893-1g
6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5 95%
1g
 $678.24 2023-08-31
TRC
B282785-2.5mg
6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5
2.5mg
 $ 200.00 2022-06-07
TRC
B282785-5mg
6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5
5mg
 $ 370.00 2022-06-07
TRC
B282785-10mg
6-(Bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5
10mg
 $ 585.00 2022-06-07
Chemenu
CM155377-1g
6-(bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5 95%
1g
 $677 2024-07-20
Chemenu
CM155377-1g
6-(bromomethyl)-4-(3-methoxypropyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
 911705-42-5 95%
1g
 $729 2021-06-08
eNovation Chemicals LLC
K03153-25g
6-Bromomethyl-4-(3-methoxy-propyl)-4H-benzo[1,4] oxazin -3-one
 911705-42-5 98.0%
25g
 $700 2024-06-09
eNovation Chemicals LLC
K03153-100g
6-Bromomethyl-4-(3-methoxy-propyl)-4H-benzo[1,4] oxazin -3-one
 911705-42-5 98.0%
100g
 $1120 2024-06-09
eNovation Chemicals LLC
K03153-1kg
6-Bromomethyl-4-(3-methoxy-propyl)-4H-benzo[1,4] oxazin -3-one
 911705-42-5 98.0%
1kg
 $2800 2024-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1748677-1g
6-(Bromomethyl)-4-(3-methoxypropyl)-2h-benzo[b][1,4]oxazin-3(4h)-one
 911705-42-5 98%
1g
 ￥6457.00 2024-04-25

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